Cas no 1217500-87-2 ((6-Chloro-4-(trifluoromethyl)pyridin-3-yl)boronic acid)

• Product Name: (6-Chloro-4-(trifluoromethyl)pyridin-3-yl)boronic acid
• CAS No: 1217500-87-2
• MF: C₆H₄BClF₃NO₂
• MW: 225.360671043396
• MDL: MFCD12546506
• CID: 839912
• PubChem ID: 46739580
• Update Time: 2025-04-19

(6-Chloro-4-(trifluoromethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIC ACID
• (6-Chloro-4-(trifluoromethyl)pyridin-3-yl)boronic acid
• AKOS015850133
• CS-0174981
• 1217500-87-2
• (6-Chloro-4-(trifluoromethyl)pyridin-3-yl)boronicacid
• 2-CHLORO-4-(TRIFLUOROMETHYL)PYRIDINE-5-BORONIC ACID
• BS-21072
• Boronic acid, B-[6-chloro-4-(trifluoromethyl)-3-pyridinyl]-
• AT15196
• AB65622
• MFCD12546506
• [6-chloro-4-(trifluoromethyl)pyridin-3-yl]boronic acid
• 6-chloro-4-(trifluoromethyl)pyridin-3-ylboronic acid
• DTXSID20675178
• DB-333429

• MDL： MFCD12546506
• Inchi： 1S/C6H4BClF3NO2/c8-5-1-3(6(9,10)11)4(2-12-5)7(13)14/h1-2,13-14H
• InChI Key： YALGIBOIRBBJRU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 224.99800
• Monoisotopic Mass: 224.9975707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 0.43360